2-Amino-6-phenyl-4(1H)-pteridinone

• IUPAC Name: 2-amino-6-phenyl-3H-pteridin-4-one
• InChI: InChI=1S/C12H9N5O/c13-12-16-10-9(11(18)17-12)15-8(6-14-10)7-4-2-1-3-5-7/h1-6H,(H3,13,14,16,17,18)
• InChI Key: AITDDBTWXKHWNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=O)NC(=N3)N
• Molecular Formula: C12H9N5O
• DSSTOX Substance ID: DTXSID70356364
• Molecular Weight: 239.23 g/mol
• CAS RN: 25846-86-0

Description

2-Amino-6-phenyl-4(1H)-pteridinone (AP4) is a synthetic small molecule with a wide range of applications in scientific research. It is a pteridine derivative with a unique chemical structure, consisting of an amine group, a phenyl group, and a pteridine ring. AP4 has been used in a variety of studies, including those related to drug delivery, cancer therapy, and enzyme inhibition.

Scientific Research Applications

2-Amino-6-phenyl-4(1H)-pteridinone has been studied for its potential applications in a variety of scientific research areas. It has been used in drug delivery studies, as it has been shown to increase the solubility of certain drugs, allowing for more effective delivery. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells. Additionally, 2-Amino-6-phenyl-4(1H)-pteridinone has been studied for its potential use in enzyme inhibition, as it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs.

Mechanism of Action

The mechanism of action of 2-Amino-6-phenyl-4(1H)-pteridinone is not yet fully understood. However, it is believed to involve the binding of the amine group of 2-Amino-6-phenyl-4(1H)-pteridinone to certain enzymes, which results in the inhibition of their activity. Additionally, 2-Amino-6-phenyl-4(1H)-pteridinone has been shown to increase the solubility of certain drugs, allowing for more effective delivery.
Biochemical and Physiological Effects
2-Amino-6-phenyl-4(1H)-pteridinone has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, as well as to increase the solubility of certain drugs. Additionally, it has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The use of 2-Amino-6-phenyl-4(1H)-pteridinone in lab experiments has several advantages. It is a relatively inexpensive and easily obtained molecule, making it ideal for use in studies. Additionally, it has been studied for its potential use in drug delivery, cancer therapy, and enzyme inhibition, making it a useful tool for a variety of studies. However, there are some limitations to its use in lab experiments. First, the mechanism of action of 2-Amino-6-phenyl-4(1H)-pteridinone is not yet fully understood, making it difficult to predict its effects in certain studies. Second, it has been shown to be toxic in high concentrations, making it important to use caution when working with it.

Future Directions

2-Amino-6-phenyl-4(1H)-pteridinone has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These include further research into its potential use in drug delivery, cancer therapy, and enzyme inhibition. Additionally, further research into its mechanism of action and biochemical and physiological effects is needed in order to better understand its potential applications. Finally, research into the development of new synthesis methods for 2-Amino-6-phenyl-4(1H)-pteridinone is needed in order to make it more widely available.

Synthesis Methods

2-Amino-6-phenyl-4(1H)-pteridinone can be synthesized through a variety of methods, including the reaction of 6-chloro-4-phenylpyridine-2-carboxylic acid with 2-amino-5-chloropyridine, followed by a cyclization reaction. This reaction yields a mixture of the desired product and other byproducts, which can be separated and isolated through column chromatography. Other methods of synthesis include the reaction of 2-amino-6-chloropyridine with 4-chlorobenzaldehyde, followed by a cyclization reaction, and the reaction of 2-amino-5-chloropyridine with 6-chloro-4-phenylpyridine-2-carboxylic acid.